Cas no 60469-31-0 (Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester)
![Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester structure](https://www.kuujia.com/scimg/cas/60469-31-0x500.png)
60469-31-0 structure
Product name:Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester
CAS No:60469-31-0
MF:C18H30O4
MW:310.428406238556
CID:1620513
Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester
- Propanedioic acid, 2-bicyclo[2.2.1]hept-2-yl-, 1,3-bis(1,1-dimethylethyl) ester
-
- Inchi: 1S/C18H30O4/c1-17(2,3)21-15(19)14(16(20)22-18(4,5)6)13-10-11-7-8-12(13)9-11/h11-14H,7-10H2,1-6H3
- InChI Key: NGJKNTGVSZPZCL-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)C(C1CC2CC1CC2)C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 310.2145
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Boiling Point: 358.1±15.0 °C(Predicted)
- PSA: 52.6
- pka: 12.72±0.20(Predicted)
Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester Related Literature
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Yafei Shen RSC Adv., 2014,4, 49672-49722
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Wei Chen J. Mater. Chem. C, 2016,4, 6927-6945
60469-31-0 (Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester) Related Products
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